Cas no 1131594-60-9 (3-Bromo-4-((3-methylpiperidin-1-yl)methyl)benzoic acid)

• Product Name: 3-Bromo-4-((3-methylpiperidin-1-yl)methyl)benzoic acid
• CAS No: 1131594-60-9
• MF: C₁₄H₁₈BrNO₂
• MW: 312.202223300934
• CID: 1030429
• PubChem ID: 45072155
• Update Time: 2025-10-28

3-Bromo-4-((3-methylpiperidin-1-yl)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-((3-methylpiperidin-1-yl)methyl)benzoic acid
• 3-bromo-4-[(3-methylpiperidin-1-yl)methyl]benzoic acid
• DTXSID90662419
• 1131594-60-9
• 3-Bromo-4-((3-methylpiperidin-1-yl)methyl)benzoicacid
• AKOS015842789
• DB-366094

• Inchi： 1S/C14H18BrNO2/c1-10-3-2-6-16(8-10)9-12-5-4-11(14(17)18)7-13(12)15/h4-5,7,10H,2-3,6,8-9H2,1H3,(H,17,18)
• InChI Key： LGCJZTZVMALETP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1CN1CCCC(C)C1

Computed Properties

• Exact Mass: 311.052
• Monoisotopic Mass: 311.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 1

Additional information on 3-Bromo-4-((3-methylpiperidin-1-yl)methyl)benzoic acid

Comprehensive Overview of 3-Bromo-4-((3-methylpiperidin-1-yl)methyl)benzoic acid (CAS No. 1131594-60-9)

3-Bromo-4-((3-methylpiperidin-1-yl)methyl)benzoic acid (CAS No. 1131594-60-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated benzoic acid derivative features a unique structural framework, combining a 3-methylpiperidine moiety with a benzene ring, making it a valuable intermediate in drug discovery and material science. Its molecular formula, C₁₄H₁₈BrNO₂, highlights its potential for diverse applications, particularly in the synthesis of bioactive molecules.

The compound's 3-methylpiperidin-1-yl group contributes to its lipophilicity, which is crucial for enhancing membrane permeability in drug design. Researchers are increasingly exploring its role in modulating enzyme inhibition and receptor binding, aligning with current trends in targeted therapy and precision medicine. As the demand for small-molecule therapeutics grows, 1131594-60-9 stands out as a promising candidate for further development.

In recent years, the scientific community has focused on optimizing heterocyclic compounds like 3-Bromo-4-((3-methylpiperidin-1-yl)methyl)benzoic acid for improved pharmacokinetic properties. Its bromine substituent offers a reactive site for further functionalization, enabling the creation of derivatives with tailored biological activities. This adaptability resonates with the rising interest in structure-activity relationship (SAR) studies and fragment-based drug design.

From a synthetic chemistry perspective, CAS 1131594-60-9 exemplifies the convergence of medicinal chemistry and organic synthesis. Its preparation often involves Pd-catalyzed cross-coupling reactions, a hot topic in green chemistry due to the push for sustainable catalytic processes. The compound's stability under physiological conditions also makes it a subject of interest in prodrug development, addressing challenges in drug delivery systems.

Beyond pharmaceuticals, 3-Bromo-4-((3-methylpiperidin-1-yl)methyl)benzoic acid has potential applications in agrochemical research, where modified benzoic acids are explored for plant growth regulation. Its structural features align with searches for novel pesticide scaffolds, a trending area as agriculture seeks eco-friendly alternatives. The compound's piperidine ring is particularly noteworthy, as this motif appears in numerous natural product-inspired bioactive molecules.

Analytical characterization of 1131594-60-9 typically employs advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), reflecting the growing emphasis on analytical method validation in chemical research. These methods ensure the compound's purity, a critical factor given the increasing regulatory focus on impurity profiling in synthetic intermediates.

The commercial availability of 3-Bromo-4-((3-methylpiperidin-1-yl)methyl)benzoic acid has expanded in response to its rising demand from contract research organizations (CROs) and academic labs. Suppliers frequently highlight its use in high-throughput screening libraries, catering to the pharmaceutical industry's need for diverse chemical space exploration. This aligns with the broader shift toward computational-aided drug design, where such building blocks are invaluable.

Environmental considerations surrounding brominated compounds have prompted studies on the biodegradation pathways of derivatives like CAS 1131594-60-9. This reflects the chemical industry's response to green chemistry principles and the search for benign by design molecules. Such research directions address frequently searched topics like eco-friendly synthesis and green pharmaceuticals.

Looking ahead, 3-Bromo-4-((3-methylpiperidin-1-yl)methyl)benzoic acid is poised to remain relevant as researchers investigate its structure-property relationships for various applications. Its combination of a halogenated aromatic system with a basic nitrogen heterocycle offers a versatile platform for innovation across multiple scientific disciplines, from medicinal chemistry to materials science.